ethyl 6-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate

• IUPAC Name: ethyl 6-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate
• InChI: InChI=1S/C26H27NO6/c1-5-33-26(29)25-23(15-6-9-18(30-2)10-7-15)24-19(27-25)12-17(13-20(24)28)16-8-11-21(31-3)22(14-16)32-4/h6-11,14,17,27H,5,12-13H2,1-4H3
• InChI Key: XLEHMRMUGHKKKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N1)CC(CC2=O)C3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)OC
• Molecular Formula: C26H27NO6
• Molecular Weight: 449.5 g/mol

Description

Ethyl 6-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C26H27NO6 and its molecular weight is 449.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 449.18383758 g/mol and the complexity rating of the compound is 678. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal and Molecular Structure Analysis

One significant area of research involves the detailed analysis of crystal and molecular structures related to this compound. For instance, studies on similar compounds have emphasized the importance of single crystal X-ray diffraction data in confirming the crystal and molecular structures. These analyses provide insight into the stability, molecular interactions, and potential reactivity of such compounds, which are crucial for understanding their behavior in various solvents and conditions (Kaur et al., 2012).

Synthesis Methodologies

Research into the synthesis methodologies of compounds structurally related to "ethyl 6-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate" offers insights into the chemical reactions and processes that can be employed to create complex molecules. For example, the cyclisation of ethyl 3′-phenyl-4′,6′-dimethoxyindol-7′-yl-2-(hydroxyimino)acetates to form ethyl 6,8-dimethoxypyrazolo[4,5,1-hi]indole-5-carboxylates has been explored, revealing the electronic requirements and the concerted intramolecular substitution mechanism involved (Clayton et al., 2008).

Biological Activities and Applications

While the specific molecule has not been directly linked to biological studies in the literature provided, research on similar compounds sheds light on the potential for biological activity. For example, the synthesis of lignan conjugates and their evaluation for antimicrobial and antioxidant activities suggest the broader relevance of structurally complex molecules in pharmacology. Compounds exhibiting significant antibacterial, antifungal, and antioxidant properties highlight the potential for such molecules to be explored for therapeutic applications (Raghavendra et al., 2016).